![molecular formula C16H21N5O2 B2577342 N-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide CAS No. 1902947-15-2](/img/structure/B2577342.png)
N-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)-2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered ring with two nitrogen atoms and three carbon atoms . Pyrazole derivatives are known to have various biological activities and are used in many applications .
Molecular Structure Analysis
The molecular structure of pyrazole derivatives can be quite complex. For example, a crystal structure study of a bis(3,5-dimethyl-1H-pyrazol-4-ammonium) compound showed that it has a monoclinic crystal system with a P 2 1 / n (no. 14) space group .
Chemical Reactions Analysis
Pyrazole derivatives have been used in various chemical reactions. For instance, they have been used as ligands in the ring-opening polymerization of rac-lactide .
Physical And Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives can also vary greatly. For example, (3,5-Dimethyl-1H-pyrazol-4-yl)methanamine dihydrobromide is a solid at room temperature .
Scientific Research Applications
Synthesis and Cytotoxic Activity
Research has shown that carboxamide derivatives of benzo[b][1,6]naphthyridines, including compounds with pyrazole functionalities, have been synthesized and tested for cytotoxic activity against various cancer cell lines, demonstrating potent cytotoxic effects. Such compounds have shown potential as anticancer agents in both in vitro and in vivo models, highlighting the importance of structural modification in enhancing therapeutic efficacy (Deady et al., 2003).
DNA Recognition and Gene Expression Control
The design and synthesis of N-methyl imidazole (Im) and N-methyl pyrrole (Py)-containing polyamides demonstrate their capability to specifically target DNA sequences in the minor groove. This specificity allows for the control of gene expression, which is crucial in the development of novel therapeutic agents for diseases like cancer. The study of these polyamides provides insights into the molecular basis of DNA recognition and the potential for targeted gene therapy applications (Chavda et al., 2010).
Antimicrobial Activity
New 3-hydroxy-4-oxo-4H-pyran-2-carboxamide derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds have shown varying degrees of antibacterial and antifungal effects, highlighting the potential for the development of new antimicrobial agents. The structural diversity and biological activity of these compounds underscore the ongoing interest in pyran and carboxamide derivatives in antimicrobial research (Aytemir et al., 2003).
Novel Heterocyclic Compounds
The synthesis of novel heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives, demonstrates the versatility of enaminonitriles in chemical synthesis. These compounds exhibit a range of biological activities, underscoring the utility of heterocyclic chemistry in the development of new therapeutic agents and materials (Fadda et al., 2012).
Future Directions
properties
IUPAC Name |
N-[(3,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2/c1-9-13(10(2)19-18-9)8-17-16(23)11-4-5-14-12(6-11)7-15(22)21(3)20-14/h7,11H,4-6,8H2,1-3H3,(H,17,23)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLYWTYLKTDUOCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)CNC(=O)C2CCC3=NN(C(=O)C=C3C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.